4-Phenylbutyl 4-methylbenzenesulfonate

• IUPAC Name: 4-phenylbutyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C17H20O3S/c1-15-10-12-17(13-11-15)21(18,19)20-14-6-5-9-16-7-3-2-4-8-16/h2-4,7-8,10-13H,5-6,9,14H2,1H3
• InChI Key: BTBFNOYVZDSVPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCCCC2=CC=CC=C2
• Molecular Formula: C17H20O3S
• Molecular Weight: 304.4 g/mol

Description

4-Phenylbutyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C17H20O3S and its molecular weight is 304.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Potential in Anti-Tumor Agents : A study on tetraphenylantimony 4-methylbenzenesulfonate revealed its potential as a novel anti-tumor agent due to its unique chemical structure (Sharutin et al., 2002).

• Applications in Solvolysis : Research indicated that 4-phenylbutyl p-nitrobenzenesulfonate solvolyzes predominantly via the n-route in specific solvents, which could be significant in chemical synthesis processes (Ferber & Gream, 1981).

• Catalysis in Fischer Indole Synthesis : A novel 4-methylbenzenesulfonic acid-based ionic liquid on silica gel efficiently catalyzes the Fischer indole synthesis, highlighting its use in greener and sustainable chemical processes (Hu, Fang, & Li, 2016).

• Synthesis of Alkylidenecyclopropanes : A practical, economical, and scalable method for synthesizing 1-vinylcyclopropyl 4-methylbenzenesulfonate was developed, crucial for the rapid and economical synthesis of alkylidenecyclopropanes (Ojo, Inglesby, Negru, & Evans, 2014).

• Nucleophilic Reactivity Study : A systematic study of the reactivity of (E)-4,4,4-trifluorobut-2-en-1-yl 4-methylbenzenesulfonate towards different classes of nucleophiles under specific conditions was conducted, revealing moderate to good yielding for most nucleophiles (Forcellini, Hemelaere, Desroches, & Paquin, 2015).

• Antibacterial Activity : N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides exhibited potent antibacterial activity and moderate to weak enzyme inhibitory potential against various bacterial strains (Abbasi et al., 2015).

• Corrosion Inhibition : The compound 4-IPhOXTs was found to effectively inhibit aluminum corrosion in sulfuric acid, with increasing efficiency at higher concentrations (Ehsani & Shiri, 2016).

• Synthesis and Structural Studies : Various studies have been conducted on the synthesis and structural analysis of compounds containing 4-methylbenzenesulfonate, contributing to the understanding of their chemical properties and potential applications in different fields.

Synthesis routes and methods

Procedure details

An objective product was prepared in the same manner as in Example 2 except that 2-(2-decylindan-5-yl)pyrimidine-5-ol was changed to 4-{2-(4-hexylphenyl)thiazole-5-yl}phenol and 3-phenylpropyl p-toluenesulfonate was changed to 4-phenylbutyl p-toluenesulfonate (Yield: 71.1%).